Cas no 1890319-33-1 (4-Cyclobutylcyclohexan-1-amine)

• Product Name: 4-Cyclobutylcyclohexan-1-amine
• CAS No: 1890319-33-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD30344828
• CID: 5240558
• PubChem ID: 116962634
• Update Time: 2026-03-08

4-Cyclobutylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Cyclobutylcyclohexan-1-amine

• MDL： MFCD30344828
• Inchi： 1S/C10H19N/c11-10-6-4-9(5-7-10)8-2-1-3-8/h8-10H,1-7,11H2
• InChI Key： DNZIRNWEHCZCTF-UHFFFAOYSA-N
• SMILES： NC1CCC(CC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 4-Cyclobutylcyclohexan-1-amine

4-Cyclobutylcyclohexan-1-amine (CAS No. 1890319-33-1)

The compound 4-Cyclobutylcyclohexan-1-amine, identified by the CAS registry number 1890319-33-1, is a specialized organic amine with a unique structure that combines a cyclobutane ring fused to a cyclohexane ring, with an amine functional group attached at the 1-position of the cyclohexane ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 4-Cyclobutylcyclohexan-1-amine is characterized by its bicyclic framework, which imparts rigidity and stability to the molecule. The cyclobutane ring introduces strain into the structure, which can be exploited in synthetic chemistry to generate reactive intermediates or to design molecules with specific steric properties. The presence of the amine group further enhances the compound's versatility, as it can participate in a wide range of chemical reactions, such as nucleophilic substitutions, additions, and condensations.

Recent studies have highlighted the potential of 4-Cyclobutylcyclohexan-1-amine as a building block in drug discovery. Its unique stereochemistry and rigidity make it an attractive candidate for designing bioactive molecules with improved pharmacokinetic properties. For instance, researchers have explored its use in constructing peptidomimetics and small-molecule inhibitors targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In materials science, the compound has been investigated for its potential as a precursor in polymer synthesis. The cyclobutane ring's strain energy can be harnessed to create cross-linked polymers with enhanced mechanical properties. Additionally, the amine functionality allows for easy modification of the polymer backbone, enabling tailored applications in adhesives, coatings, and advanced materials.

The synthesis of 4-Cyclobutylcyclohexan-1-amine typically involves multi-step processes that require precise control over stereochemistry and reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability. These developments have facilitated its broader adoption in both academic research and industrial applications.

In conclusion, 4-Cyclobutylcyclohexan-1-amine (CAS No. 1890319-33-1) is a versatile compound with a rich structural framework that offers numerous opportunities for innovation across diverse scientific disciplines. Its unique properties continue to drive research into new synthetic methods and applications, positioning it as a valuable tool in modern chemistry.